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Compound of Interest

Compound Name: 2-Mesitylethanol

Cat. No.: B189000

In-Depth Technical Guide to the Physical
Properties of 2-Mesitylethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Mesitylethanol (also known as 2-(2,4,6-trimethylphenyl)ethanol), a valuable building block in
organic synthesis. The information presented herein is intended to support research and
development activities by providing reliable data and detailed experimental context.

Core Physical Properties

The physical characteristics of 2-Mesitylethanol are crucial for its handling, purification, and
application in various chemical reactions. The key properties, including boiling point, melting
point, and solubility, are summarized below.

Data Presentation

A summary of the quantitative physical data for 2-Mesitylethanol is presented in the following
table. It is important to note the discrepancies found in the literature for the melting point, which
are highlighted and discussed in the subsequent sections.
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Physical Property Value Conditions
N ) At atmospheric pressure (760
Boiling Point ~201 °C
mmHQg)[1]

At reduced pressure (15
152 °C

mmHg)[1]
Melting Point -35°C
81-83 °C
Solubility Soluble Anhydrous ethanol, Ether[1]

Note on Discrepancies: The significant difference in the reported melting points (-35 °C and 81-
83 °C) suggests the possibility of data pertaining to different isomers or compounds being
misattributed, or potential errors in the available literature. The value of 81-83 °C is more
consistent with a crystalline solid, which would be expected for a compound of this structure at
room temperature. Further experimental verification is required to definitively establish the
correct melting point.

Experimental Protocols

The following sections detail the standard methodologies for determining the physical
properties of organic compounds like 2-Mesitylethanol. These protocols are based on
established laboratory techniques and can be adapted for the specific analysis of this
compound.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically
signifies a pure compound, while a broad and depressed range suggests the presence of
impurities.

Methodology:

o Sample Preparation: A small amount of dry, crystalline 2-Mesitylethanol is finely powdered
and packed into a capillary tube to a height of 2-3 mm.
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o Apparatus: A calibrated melting point apparatus is used. The capillary tube containing the
sample is placed in the heating block.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the last crystal disappears (the completion of melting) are
recorded. This range constitutes the melting point.

» Mixed Melting Point: To confirm the identity of the compound, a mixed melting point
determination can be performed. An intimate mixture of the sample and an authentic sample
of 2-Mesitylethanol is prepared. If there is no depression or broadening of the melting point
of the mixture compared to the individual components, it provides strong evidence of the
compound's identity.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology (Distillation Method):

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb
should be positioned so that its top is level with the bottom of the side arm of the distillation
flask.

o Sample and Boiling Chips: The distillation flask is charged with 2-Mesitylethanol and a few
boiling chips to ensure smooth boiling.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

e Equilibrium and Reading: The temperature is recorded when the vapor temperature
stabilizes, and there is a steady condensation of the liquid in the condenser. This stable
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temperature is the boiling point at the recorded atmospheric pressure. For accurate results,
the distillation should be carried out slowly and steadily.

Solubility Determination

Understanding the solubility of 2-Mesitylethanol in various solvents is essential for its use in

reactions, extractions, and purifications. The principle of "like dissolves like" generally applies;

the hydroxyl group imparts some polarity, while the mesityl group provides significant nonpolar

character.

Qualitative Solubility Testing:

Sample and Solvent: A small, measured amount of 2-Mesitylethanol (e.g., 50 mg) is placed
in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added.

Observation: The mixture is agitated, and the solubility is observed at room temperature. If
the solid dissolves completely, it is considered soluble. If it does not, the mixture can be
gently warmed to observe any change in solubility with temperature.

Solvent Range: This procedure is repeated with a range of solvents of varying polarities,
such as water, ethanol, acetone, and a non-polar solvent like hexane or toluene.

Quantitative Solubility Determination:

For precise solubility data, a gravimetric or spectroscopic method can be employed.

Saturated Solution Preparation: A saturated solution of 2-Mesitylethanol is prepared in the
solvent of interest at a constant temperature by adding an excess of the solute and allowing
the mixture to equilibrate with stirring for an extended period.

Sample Analysis: A known volume of the clear, saturated solution is carefully removed,
ensuring no undissolved solid is transferred.

Quantification: The solvent is evaporated from the sample, and the mass of the dissolved 2-
Mesitylethanol is determined gravimetrically. Alternatively, a spectroscopic method (e.g.,
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UV-Vis or NMR) with a pre-established calibration curve can be used to determine the
concentration of the solute in the saturated solution.

Visualization of Experimental Workflow

The logical flow for the determination of the physical properties of 2-Mesitylethanol can be
visualized as follows:

Physical Property Determination Workflow

Obtain Pure Sample of 2-Mesitylethanol

Melting Point Determination Boiling Point Determination Solubility Assessment
Melting Point Analgéis Boiling Po‘i;\t Analysis Solt}tqity Analysis
Record Melting Range Record Boiling Temperature and Pressure Qualitative Solubility in Various Solvents
l A \ 4
Compare with Literature Correct for Atmospheric Pressure (if necessary) Quantitative Solubility (Optional)

/

Perform Mixed Melting Point (Optional)

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 2-Mesitylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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